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Compound of Interest

Compound Name: ethyl hydrogen sulfate

Cat. No.: B1212585

Technical Guide: Physical Properties of Ethyl
Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl hydrogen sulfate (CAS No. 540-82-9), also known as sulfovinic acid, is a monoester of
sulfuric acid and ethanol. It is a colorless, oily liquid that is highly soluble in water. This
document provides a detailed overview of its key physical properties, specifically its boiling
point and density, along with standardized experimental protocols for their determination.
Understanding these fundamental characteristics is crucial for the safe handling, application,
and development of processes involving this compound in research and pharmaceutical
contexts.

Core Physical Properties

The physical properties of ethyl hydrogen sulfate are critical for its application in chemical
synthesis and other research areas. Below is a summary of the reported values for its boiling
point and density. It is important to note the variability in the cited values, which may be
attributed to different experimental conditions or the compound's tendency to decompose at
elevated temperatures.
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Data Presentation
Physical Property Reported Value(s) Notes
N ) Decomposes at this
Boiling Point 280 °C[1][2]
temperature.[1]
150 °C[3]
Density 1.46 g/cm3 At 25 °C[4]
1.458 g/cm3[1][2]
1.367 g/cm3

1.316 g/mL[5]

1.2000 g/cm3[6]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized laboratory methods for measuring the boiling point and
density of liquids like ethyl hydrogen sulfate.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small
guantity of liquid.[1]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[3][7] In this method, a sample is heated, and the
temperature at which a continuous stream of bubbles emerges from a capillary tube and then
ceases upon cooling is recorded as the boiling point.[1][3]

Methodology:

o Sample Preparation: A small amount of ethyl hydrogen sulfate is placed in a fusion tube. A
capillary tube, sealed at one end, is inverted and placed within the fusion tube containing the
sample.[1][3]
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o Apparatus Setup: The fusion tube assembly is attached to a thermometer. This entire setup
is then immersed in a Thiele tube containing a high-boiling point oil, such as mineral oil.[1][2]

» Heating: The side arm of the Thiele tube is gently and uniformly heated.[1] This design
promotes the circulation of the oil, ensuring even heat distribution.[1]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by a steady stream of vapor bubbles from the sample as it reaches its boiling point.

[1]

o Measurement: Once a continuous stream of bubbles is observed, the heat source is
removed. The temperature at which the bubbling stops and the liquid is drawn back into the
capillary tube is recorded as the boiling point.[1][3]

Density Determination: Pychometer Method

A pycnometer, or specific gravity bottle, is a piece of glassware used to accurately determine
the density of a liquid.[8]

Principle: This method relies on measuring the mass of a known and precise volume of the
liquid.[8][9] The density is then calculated by dividing the mass of the liquid by the volume of
the pycnometer.[9]

Methodology:

o Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass (mo) is
accurately weighed. It is then filled with a reference liquid of known density (e.g., distilled
water) at a specific temperature, and the total mass (m1) is recorded. The volume of the
pycnometer (V) can then be calculated.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl
hydrogen sulfate.

» Weighing: The mass of the pycnometer filled with ethyl hydrogen sulfate (mz) is measured.

o Calculation: The mass of the ethyl hydrogen sulfate is determined by subtracting the empty
mass of the pycnometer (mz - mo). The density is then calculated using the formula: Density
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= (m2-mo) / V.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid compound such as ethyl hydrogen sulfate.

@Obtain Ethyl Hydrogen Sulfate S@

Prepare Sample and Capillary Tube

Weigh Empty Pycnometer

Assemble Thiele Tube Apparatus

Fill with Sample and Weigh

Heat Gently and Observe Bubbles Calculate Mass of Sample

Cool and Record Boiling Point Calculate Density

Boiling Point Determination Density Determination

End: Report Physical Properties

Figure 1. Generalized Experimental Workflow for Physical Property Determination

Click to download full resolution via product page

Caption: Generalized Experimental Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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